Cas no 21744-96-7 (4-ethoxybutanal)

• Product Name: 4-ethoxybutanal
• CAS No: 21744-96-7
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 6037734
• PubChem ID: 13027931
• Update Time: 2023-12-27

4-ethoxybutanal Chemical and Physical Properties

Names and Identifiers

• 4-ethoxybutanal
• Butanal, 4-ethoxy-
• AKOS017478211
• EN300-7121893
• 21744-96-7
• 4-ethoxy-butyraldehyde
• IXLCDEUKPJOZMJ-UHFFFAOYSA-N
• SCHEMBL5255821

• Inchi： 1S/C6H12O2/c1-2-8-6-4-3-5-7/h5H,2-4,6H2,1H3
• InChI Key： IXLCDEUKPJOZMJ-UHFFFAOYSA-N
• SMILES： C(=O)CCCOCC

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.884±0.06 g/cm3(Predicted)
• Boiling Point: 59-60 °C(Press: 1 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes